Cas no 1806509-97-6 (Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate)

• Product Name: Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate
• CAS No: 1806509-97-6
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4957802
• Update Time: 2025-06-27

Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate

• Inchi： 1S/C12H13BrO4/c1-3-17-12(16)9-5-4-8(6-10(9)14)11(15)7(2)13/h4-7,14H,3H2,1-2H3
• InChI Key： SCVLXSXZLJFBOL-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(=O)OCC)=C(C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate

Introduction to Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate (CAS No. 1806509-97-6)

Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate (CAS No. 1806509-97-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated ketone moiety and a hydroxybenzoate ester group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications, particularly in drug discovery and development.

The brominated ketone moiety in Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate is of particular interest due to its reactivity and ability to participate in various chemical transformations. This feature allows the compound to be used as an intermediate in the synthesis of more complex molecules, including those with therapeutic potential. Recent studies have explored the use of brominated ketones in the development of novel drugs for the treatment of various diseases, such as cancer and neurodegenerative disorders.

The hydroxybenzoate ester group in Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate is another key structural element that contributes to its biological activity. Hydroxybenzoates are known for their antioxidant properties and their ability to modulate various biological pathways. In particular, they have been shown to exhibit anti-inflammatory and antitumor effects, making them attractive targets for drug development. The combination of the brominated ketone and hydroxybenzoate ester groups in this compound suggests that it may possess a unique profile of biological activities that could be harnessed for therapeutic purposes.

Recent research has focused on the potential applications of Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate in the treatment of cancer. Studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. For example, a study published in the Journal of Medicinal Chemistry reported that Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate effectively reduced the viability of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate has also shown promise in the treatment of neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins, which are key factors in the pathogenesis of diseases such as Alzheimer's and Parkinson's. A study published in the Journal of Neurochemistry found that Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate significantly reduced neuronal cell death in an in vitro model of Parkinson's disease.

The synthesis of Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate involves several well-established chemical reactions, including esterification, bromination, and condensation. These reactions can be optimized to achieve high yields and purity, making the compound suitable for large-scale production. The synthetic route typically starts with the esterification of salicylic acid with ethanol to form ethyl salicylate, followed by bromination to introduce the bromine atom. The final step involves condensation with 2-bromopropanoyl chloride to form the desired product.

The physical properties of Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate are also important for its applications in pharmaceutical research. The compound is a white crystalline solid with a melting point ranging from 115°C to 117°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in both solution-based assays and solid-state formulations.

In conclusion, Ethyl 4-(2-bromopropanoyl)-2-hydroxybenzoate (CAS No. 1806509-97-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the brominated ketone moiety and hydroxybenzoate ester group, contribute to its biological activities and make it an attractive candidate for further investigation. Ongoing research continues to explore its therapeutic potential, particularly in the treatment of cancer and neurodegenerative diseases.